Cas no 1421353-86-7 (1-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)ethanone)

• Product Name: 1-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)ethanone
• CAS No: 1421353-86-7
• Molecular Formula: C₁₇H₁₃NO
• Molecular Weight: 247.291224241257
• CID: 5084081
• PubChem ID: 89705719

1-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)ethanone Properties

Names and Identifiers

• 1-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)ethanone
• 1421353-86-7
• 1-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)ethanone
• BS-48070
• CS-0529666
• 1-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}ethanone
• SCHEMBL15130585
• F74427

• InChIKey： LSIBMABOLKPSEO-UHFFFAOYSA-N
• Inchi： 1S/C17H13NO/c1-13(19)18-12-16-8-3-2-6-14(16)10-11-15-7-4-5-9-17(15)18/h2-9H,12H2,1H3
• SMILES： O=C(C)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 247.099714038g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 247.099714038g/mol
• Heavy Atom Count: 19
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids